Cas no 177976-42-0 (1,1'-Biphenyl, 3-(chloromethyl)-4'-methoxy-)

• Product Name: 1,1'-Biphenyl, 3-(chloromethyl)-4'-methoxy-
• CAS No: 177976-42-0
• MF: C₁₄H₁₃ClO
• MW: 232.705423116684
• CID: 1371396
• PubChem ID: 22340162
• Update Time: 2025-04-20

1,1'-Biphenyl, 3-(chloromethyl)-4'-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 3-(chloromethyl)-4'-methoxy-
• 177976-42-0
• 3-(Chloromethyl)-4a(2)-methoxy-1,1a(2)-biphenyl
• DTXSID001272696
• SCHEMBL6477170
• AKOS002683444

• Inchi： 1S/C14H13ClO/c1-16-14-7-5-12(6-8-14)13-4-2-3-11(9-13)10-15/h2-9H,10H2,1H3
• InChI Key： HHTDFLDGRRRZQO-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CC(=C1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 232.06559
• Monoisotopic Mass: 232.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23